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Introduction

DRAQ5™ is a cell-permeable, far-red fluorescent DNA dye that enables the stoichiometric

labeling of DNA in live or fixed cells.[1][2] Its rapid uptake and emission in the far-red spectrum

make it an ideal nuclear counterstain in live-cell imaging experiments, particularly in

combination with green and red fluorescent proteins like GFP and RFP.[1] This document

provides a detailed protocol for using DRAQ5 for live-cell imaging applications, including

recommendations for concentration, incubation, and imaging parameters.

Principle of DRAQ5 Staining

DRAQ5 is a synthetic anthraquinone dye that intercalates into double-stranded DNA with high

affinity. Upon binding to DNA, its fluorescence emission is enhanced, allowing for the clear

visualization of the nucleus.[2] Its cell-permeant nature allows for simple "add and read"

protocols without the need for fixation, permeabilization, or RNase treatment.[1][3] The dye is

efficiently excited by red laser lines and emits in the far-red region of the spectrum, minimizing

spectral overlap with many common fluorophores.[1]
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Live-Cell Compatibility: Rapidly stains the nuclei of living cells without the need for

permeabilization.[1]

Far-Red Emission: Minimizes spectral overlap with common fluorophores like GFP and

FITC, eliminating the need for fluorescence compensation.[1][4]

Stoichiometric Binding: The fluorescence intensity is proportional to the DNA content,

allowing for cell cycle analysis.

Photostability: Exhibits no significant photobleaching, which is advantageous for time-lapse

imaging.[1]

Broad Applicability: Can be used in a wide range of eukaryotic and prokaryotic cell types.[1]

Cytotoxicity Considerations

As a DNA intercalating agent, DRAQ5 can interfere with DNA replication and cell division,

potentially leading to cell cycle arrest in the G2/M phase.[4][5] While cells generally remain

viable for the duration of short-term imaging experiments, long-term exposure can be cytotoxic.

[4][5] It is recommended to use the lowest effective concentration and shortest incubation time

necessary to achieve adequate nuclear staining. For long-term viability assays, an alternative

probe like DRAQ7™, which is cell-impermeant and only stains non-viable cells, may be more

suitable.[1] The toxicity of DRAQ5 can be independent of light exposure.[5]

Experimental Protocols
Materials Required:

DRAQ5™ (5 mM stock solution)[1]

Live cells in culture

Appropriate cell culture medium or buffer (e.g., PBS, phenol red-free medium)[1][6]

Fluorescence microscope equipped with appropriate laser lines and emission filters
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Cell Preparation:

For adherent cells, ensure they are cultured on a suitable imaging vessel (e.g., glass-

bottom dish, chamber slide).

For suspension cells, they can be stained in a microfuge tube and then transferred to an

imaging vessel. A typical cell density is ≤ 4 x 10⁵ cells/mL.[1][3]

DRAQ5 Staining:

Dilute the 5 mM DRAQ5™ stock solution in culture medium or buffer to the desired final

working concentration. A starting concentration of 5-20 µM is recommended for general

nuclear visualization.[1] For time-lapse assays, a lower concentration of 1 µM may be

used.[3][6]

Add the DRAQ5™ solution directly to the cells. No washing step is required.[1]

Gently mix or swirl the plate to ensure even distribution of the dye.

Incubation:

Incubate the cells for 5-30 minutes at room temperature or 37°C.[1][7] Staining is more

rapid at 37°C, potentially reducing the incubation time to 1-3 minutes.[3][4]

Protect the cells from light during incubation, especially if other photosensitive dyes are

present.[1][3]

Live-Cell Imaging:

Image the cells directly without washing.[6]

For optimal excitation, use a 633 nm or 647 nm laser line.[1][3] Sub-optimal excitation can

be achieved with 488 nm, 514 nm, or 568 nm lasers.

Collect the emission signal using a long-pass filter (e.g., 695LP, 715LP, or 780LP) or a

band-pass filter centered around 681-697 nm.[1][4]

Analyze live cells within 2 hours of staining for best results.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://www.interchim.fr/ft/B/BD1810.pdf
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://www.interchim.fr/ft/B/BD1810.pdf
https://www.biostatus.com/site/biostatus/documents/DR5.TDS%20006%20230821.pdf
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011760_DRAQ5_Fluores_Probe_UG.pdf
https://www.interchim.fr/ft/B/BD1810.pdf
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/DRAQ5-Protocol.pdf
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://www.interchim.fr/ft/B/BD1810.pdf
https://www.biostatus.com/site/biostatus/documents/DR5.TDS%20006%20230821.pdf
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://www.interchim.fr/ft/B/BD1810.pdf
https://www.abcam.com/en-us/products/dyes/draq5-ab108410
https://med.virginia.edu/flow-cytometry-facility/wp-content/uploads/sites/170/2015/10/DRAQ5-Protocol.pdf
https://www.biostatus.com/site/biostatus/documents/DR5.TDS%20006%20230821.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Table 1: Recommended Staining Parameters for Live-Cell Imaging

Parameter Recommended Range Notes

Working Concentration 1 - 20 µM

Start with 5-10 µM and

optimize. For long-term

imaging, 1 µM may be

preferable.[3][4][6]

Incubation Time 5 - 30 minutes
Staining is faster at 37°C (1-3

minutes).[1][3][4]

Incubation Temperature Room Temperature or 37°C
37°C accelerates staining.[1]

[6]

Table 2: Spectral Properties of DRAQ5

Property Wavelength (nm) Notes

Excitation Maximum 646 nm

Can be sub-optimally excited

by 488, 514, 568, and 633 nm

laser lines.

Emission Maximum 681 nm / 697 nm (DNA-bound) Emission starts at 665 nm.[2]

Recommended Emission

Filters
695LP, 715LP, 780LP

The choice of filter can help

exclude signal from any

unbound dye.[3][4]

Table 3: Compatibility with Other Fluorophores
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Compatible Fluorophores Incompatible Fluorophores

GFP/eGFP/YFP[1] PE-Cy7[1]

FITC[1][4] PerCP-Cy5.5[1]

Cy2[1] APC[1]

Cy3[1] Texas Red[1]

R-PE[1] DyLight® 649[1]

DyLight® 488, 549, 594[1]

Visualizations
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Caption: Workflow for DRAQ5 staining in live-cell imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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